Cas no 1171341-07-3 (1-benzyl-4-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-2-one)

1-Benzyl-4-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidin-2-one core substituted with a benzyl group and a 1,2,4-oxadiazole ring linked to a thiophene moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of the 1,2,4-oxadiazole and thiophene groups may enhance binding affinity and metabolic stability, making it a candidate for targeting enzyme or receptor interactions. Its synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships. The compound's well-defined heterocyclic framework supports applications in drug discovery, particularly in areas requiring selective modulation of biological pathways.
1-benzyl-4-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-2-one structure
1171341-07-3 structure
Product Name:1-benzyl-4-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-2-one
CAS No:1171341-07-3
MF:C17H15N3O2S
MW:325.384902238846
CID:5950755
PubChem ID:44098674
Update Time:2025-06-09

1-benzyl-4-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-4-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-2-one
    • 1-benzyl-4-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-2-one
    • 1-benzyl-4-[5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-2-one
    • F5659-3267
    • SR-01000924249-1
    • SR-01000924249
    • AKOS024516748
    • 1171341-07-3
    • Inchi： 1S/C17H15N3O2S/c21-15-9-13(11-20(15)10-12-5-2-1-3-6-12)16-18-17(22-19-16)14-7-4-8-23-14/h1-8,13H,9-11H2
    • InChI Key： NBZNUIQQZJXBPG-UHFFFAOYSA-N
    • SMILES： N1(CC2=CC=CC=C2)CC(C2N=C(C3SC=CC=3)ON=2)CC1=O

Computed Properties

  • Exact Mass: 325.08849790g/mol
  • Monoisotopic Mass: 325.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 87.5Ų

1-benzyl-4-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5659-3267-2μmol
1-benzyl-4-[5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-2-one
 1171341-07-3 90%+
2μl
 $85.5 2023-05-21
Life Chemicals
F5659-3267-1mg
1-benzyl-4-[5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-2-one
 1171341-07-3 90%+
1mg
 $81.0 2023-05-21
Life Chemicals
F5659-3267-2mg
1-benzyl-4-[5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-2-one
 1171341-07-3 90%+
2mg
 $88.5 2023-05-21
Life Chemicals
F5659-3267-3mg
1-benzyl-4-[5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-2-one
 1171341-07-3 90%+
3mg
 $94.5 2023-05-21

1-benzyl-4-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-2-one Related Literature

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